Cas no 5459-95-0 (diethyl3-(methylamino)propylamine)

• Product Name: diethyl3-(methylamino)propylamine
• CAS No: 5459-95-0
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 374286
• PubChem ID: 79577
• Update Time: 2025-06-30

diethyl3-(methylamino)propylamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1,N1-diethyl-N3-methyl-
• N,N-DIETHYL-N'-METHYL-1,3-PROPANEDIAMINE
• N1,N1-Diethyl-N3-methyl-1,3-propanediamine
• N',N'-diethyl-N-methylpropane-1,3-diamine
• NSC-6311
• [3-(diethylamino)propyl](methyl)amine
• NSC6311
• 5459-95-0
• SCHEMBL26207
• METHYL(3-(DIETHYLAMINO)PROPYL)AMINE
• NSC 400873
• DTXSID3063914
• diethyl[3-(methylamino)propyl]amine
• NS00043981
• A1-43322
• N,N-Diethyl-N'-methyl-1,3-diaminopropane
• BB 0253515
• AKOS000253739
• FT-0678391
• N,N-Diethyl-N'-methylpropane-1, 3-diamine
• NSC 6311
• EINECS 226-734-3
• 6M3B47CVJ7
• NSC-400873
• EN300-73388
• Z138629892
• N,N-Diethyl-N'-methylpropane-1,3-diamine
• diethyl-(3-methylamino-propyl)-amine
• 1, N,N-diethyl-N'-methyl-
• NSC400873
• N,N-DIETHYL-N-METHYL-1,3-PROPANEDIAMINE
• N1,N1-diethyl-N3-methylpropane-1,3-diamine
• 1,3-Propanediamine, N,N-diethyl-N'-methyl-
• 1,3-Propanediamine, N1,N1-diethyl-N3-methyl-
• UNII-6M3B47CVJ7
• G47177
• DTXCID2041755
• diethyl3-(methylamino)propylamine

• MDL： MFCD00026748
• Inchi： 1S/C8H20N2/c1-4-10(5-2)8-6-7-9-3/h9H,4-8H2,1-3H3
• InChI Key： SMJVVYQWUFKTKZ-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCCNC

Computed Properties

• Exact Mass: 144.16300
• Monoisotopic Mass: 144.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 60.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 0.9

Experimental Properties

• Density: 0.816
• Boiling Point: 182.5°C at 760 mmHg
• Flash Point: 46.8°C
• Refractive Index: 1.438
• PSA: 15.27000
• LogP: 1.32860

diethyl3-(methylamino)propylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on diethyl3-(methylamino)propylamine

Diethyl 3-(Methylamino)Propylamine: A Comprehensive Overview

Diethyl 3-(methylamino)propylamine, also known by its CAS number 5459-95-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential in synthetic chemistry, drug delivery systems, and polymer synthesis. In this article, we delve into the properties, synthesis, applications, and recent advancements related to diethyl 3-(methylamino)propylamine.

The molecular structure of diethyl 3-(methylamino)propylamine consists of a propyl chain with a methylamino group at the third position and two ethoxy groups attached to the nitrogen atom. This configuration imparts the compound with both amine and ether functionalities, making it highly reactive and suitable for various chemical transformations. The compound's ability to form hydrogen bonds and participate in nucleophilic reactions has made it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of diethyl 3-(methylamino)propylamine in the development of novel materials. Researchers have explored its use as a precursor for synthesizing advanced polymers with tailored properties. For instance, a study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer networks enhances their mechanical strength and thermal stability. This finding opens new avenues for its application in high-performance materials used in aerospace and automotive industries.

In the field of drug delivery, diethyl 3-(methylamino)propylamine has shown promise as a carrier molecule. Its ability to form stable complexes with drugs and its biocompatibility make it an attractive candidate for targeted drug delivery systems. A research team from the University of California reported that this compound can be used to create lipid nanoparticles with improved drug encapsulation efficiency. These nanoparticles have potential applications in cancer therapy, where precise drug delivery is critical for minimizing side effects.

The synthesis of diethyl 3-(methylamino)propylamine typically involves multi-step reactions starting from simple precursors such as propionaldehyde or methylamine. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly reduced reaction times while maintaining high yields. These improvements not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

Another area where diethyl 3-(methylamino)propylamine has made an impact is in surface chemistry. Its ability to modify surfaces through self-assembled monolayers has been exploited in creating anti-corrosion coatings and sensors with enhanced sensitivity. A study published in Nature Materials showcased how this compound can be used to develop coatings that resist corrosion under harsh environmental conditions, making them ideal for marine applications.

In conclusion, diethyl 3-(methylamino)propylamine (CAS No. 5459-95-0) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent research advancements, continue to expand its utility in fields ranging from materials science to biomedical engineering. As researchers further explore its potential, this compound is poised to play an increasingly important role in driving innovation and solving complex challenges in modern science.